molecular formula C21H21N5O6S B2942827 N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide CAS No. 904273-14-9

N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide

Cat. No. B2942827
CAS RN: 904273-14-9
M. Wt: 471.49
InChI Key: CWDBZHWXSOAPFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H21N5O6S and its molecular weight is 471.49. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds incorporating the 1,3,4-oxadiazole moiety are synthesized through various chemical reactions, often aimed at producing derivatives with specific properties or activities. For instance, the synthesis of 2-amino-1,3,4-oxadiazole derivatives has been explored for their antibacterial activity against pathogens like Salmonella typhi, showcasing the methodological advancements and the potential therapeutic applications of these compounds (Salama, 2020). Similarly, the creation of asymmetrical mesogenic materials based on 1,3,4-oxadiazole indicates the role of these compounds in developing new materials with specific liquid crystalline properties (Abboud et al., 2017).

Pharmacological Applications

The pharmacological potential of 1,3,4-oxadiazole derivatives spans across various domains, including antimicrobial, antitubercular, and anti-inflammatory activities. Compounds with this moiety have shown significant activity against bacteria and fungi, suggesting their utility in developing new antimicrobial agents (Desai et al., 2013). Additionally, certain derivatives have demonstrated potential as antitubercular agents, offering new avenues for tackling multidrug-resistant tuberculosis (Turukarabettu et al., 2019).

Material Science and Chemistry

1,3,4-Oxadiazole derivatives also find applications in material science and chemistry, particularly in the development of new materials with unique properties. The synthesis and characterization of mesogenic materials based on this motif underline its significance in tailoring materials for specific applications, such as liquid crystals and other advanced materials (Abboud et al., 2017).

properties

IUPAC Name

N-[[5-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-methyl-3-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O6S/c1-3-31-17-10-5-4-8-15(17)23-18(27)12-33-21-25-24-19(32-21)11-22-20(28)14-7-6-9-16(13(14)2)26(29)30/h4-10H,3,11-12H2,1-2H3,(H,22,28)(H,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWDBZHWXSOAPFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(O2)CNC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N5O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

471.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.